Cas no 2171623-34-8 (3'-(3-methoxypropyl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine)

• Product Name: 3'-(3-methoxypropyl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine
• CAS No: 2171623-34-8
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6217118
• PubChem ID: 165552923
• Update Time: 2025-10-28

3'-(3-methoxypropyl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine Chemical and Physical Properties

Names and Identifiers

• 3'-(3-methoxypropyl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine
• EN300-1638721
• 2171623-34-8
• 3'-(3-methoxypropyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholine]

• Inchi： 1S/C14H26N2O2/c1-17-7-2-3-13-14(18-8-6-15-13)9-11-4-5-12(10-14)16-11/h11-13,15-16H,2-10H2,1H3
• InChI Key： FJXWNMXXQVWSQE-UHFFFAOYSA-N
• SMILES： O1CCNC(CCCOC)C21CC1CCC(C2)N1

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 3'-(3-methoxypropyl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine

Introduction to 3'-(3-methoxypropyl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine (CAS No. 2171623-34-8)

3'-(3-methoxypropyl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This spirobicyclic derivative features a morpholine moiety linked to an azaspiro structure, which contributes to its intriguing pharmacological potential. The compound's molecular formula and stereochemistry make it a subject of interest for researchers exploring novel drug candidates.

The chemical structure of CAS No. 2171623-34-8 incorporates a 3-methoxypropyl substituent, which enhances its solubility and bioavailability, making it more suitable for biological studies and potential therapeutic applications. The spirobicyclo framework provides rigidity to the molecule, which can be advantageous in binding to biological targets with high specificity. This structural motif has been explored in various drug discovery programs due to its ability to mimic natural products and exhibit favorable pharmacokinetic profiles.

In recent years, the development of spirobicyclic compounds has seen considerable progress, particularly in the design of central nervous system (CNS) therapeutics. The morpholine ring in 3'-(3-methoxypropyl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine is known to enhance blood-brain barrier penetration, a critical factor for CNS drugs. Researchers have leveraged this property to design molecules with potential applications in treating neurological disorders such as epilepsy and Alzheimer's disease.

Recent studies have highlighted the importance of azaspiro compounds in medicinal chemistry. The nitrogen atom in the azaspiro ring can form hydrogen bonds with biological targets, improving binding affinity and selectivity. This feature has been exploited in the development of enzyme inhibitors and receptor modulators. The 3'-(3-methoxypropyl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine structure represents an advanced scaffold that combines these beneficial properties into a single molecule.

The synthesis of CAS No. 2171623-34-8 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as transition metal catalysis and asymmetric synthesis have been employed to construct the spirobicyclic core efficiently. These methods ensure that the final product retains the desired stereochemistry, which is crucial for its biological activity.

Pharmacological investigations into 3'-(3-methoxypropyl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine have revealed promising results in preclinical models. The compound has demonstrated interactions with various biological targets, including neurotransmitter receptors and ion channels. These interactions suggest potential therapeutic effects in conditions such as pain management and neuroprotection. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The use of computational modeling has been instrumental in understanding the binding modes of spirobicyclic compounds like CAS No. 2171623-34-8 with biological targets. Molecular dynamics simulations and virtual screening techniques have helped identify key residues involved in binding interactions, guiding the design of more potent derivatives. These computational approaches complement experimental studies by providing insights into the structural basis of drug-receptor interactions.

In conclusion, 3'-(3-methoxypropyl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine represents a promising candidate for further development in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive scaffold for designing novel therapeutics targeting neurological disorders and other diseases. Continued investigation into this compound will likely yield valuable insights into its potential applications in medicine.